N-benzyl-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• IUPAC Name: N-benzyl-2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C19H21N3O2/c1-12-8-15-16(9-13(12)2)22-19(24)17(21-15)10-18(23)20-11-14-6-4-3-5-7-14/h3-9,17,21H,10-11H2,1-2H3,(H,20,23)(H,22,24)
• InChI Key: HMIIOMCTLWHCIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(N2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

Compounds like N-benzyl-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide belong to a class of organic compounds known as quinoxalines. Quinoxalines are heterocyclic compounds containing a ring system made up of a benzene ring fused to a pyrazine ring. They are used in dyes, pharmaceuticals, and as antimicrobial agents.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using techniques like Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS).

Chemical Reactions Analysis

The chemical reactions of similar compounds can be complex and depend on the specific conditions and reagents used. For example, tetrahydroisoquinolines can undergo various reactions including cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the compound N-Benzyl-1,4-dimethyl-2-oxo-1,2-dihydro-6-quinolinesulfonamide has a molecular formula of C18H18N2O3S, an average mass of 342.412 Da, and a monoisotopic mass of 342.103821 Da.

Scientific Research Applications

Synthesis and Intermediate Applications

Research indicates that compounds structurally related to N-benzyl-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide serve as important intermediates in organic synthesis. For instance, the synthesis of N-substituted benzyl-2-(3',5'-dimethyl-4'-hydroxyphenyl) acetamides demonstrates the creation of intermediates for tetrahydroisoquinolines, suggesting a role in the synthesis of complex organic molecules (Raju, 2008).

Antitumor Activities

Several studies have been conducted on quinazolinone analogues for their antitumor properties. A study on 3-benzyl-substituted-4(3H)-quinazolinones revealed significant broad-spectrum antitumor activity, demonstrating the potential of similar compounds in cancer treatment (Al-Suwaidan et al., 2016).

Antimicrobial Agents

Compounds such as substituted N-2-(2-oxo-3-phenylquinoxalin-1(2H)-yl) acetamides have been synthesized and evaluated for their antibacterial and antifungal activities, showing promising results against both Gram-positive and Gram-negative strains, suggesting potential applications in combating microbial infections (Ahmed et al., 2018).

Antifungal Agents

Further research into the antifungal properties of related compounds, such as 2-(2-oxo-morpholin-3-yl)-acetamide derivatives, revealed their efficacy against Candida and Aspergillus species, pointing towards their use in developing new antifungal treatments (Bardiot et al., 2015).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-hydroxy-2-quinolones, have been found to have interesting pharmaceutical and biological activities . They are valuable in drug research and development, and many publications have dealt with their synthetic analogs .

Mode of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives .

Biochemical Pathways

Similar compounds, such as 1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, have been synthesized using a combination of two synthetic methods: the petasis reaction and pomeranz–fritsch–bobbitt cyclization .

Result of Action

Similar compounds, such as substituted quinoxaline 1, 4-di-n-oxides, have been tested for tumor-inhibiting activity and found to be highly active as a cytotoxic agent with the highest hypoxic cytotoxicity .